Cas no 18833-13-1 (1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1))

• Product name: 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1)
• CAS No: 18833-13-1
• MF: C₉H₁₀N₄O₄^.C₄H₁₀N₂
• MW: 324.3357
• CID: 51163
• PubChem ID: 6453414

1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1)
• Acefylline piperazinate
• (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-acetic acid,piperazine salt
• (1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-essigsaeure,Piperazin-Salz
• 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid
• ACEFYLLINE
• acepifylline
• acepifylline piperazine
• aethaphyllinium
• compound with piperazine (2:1)
• dynaphylline
• etafillina
• etaphydel
• etaphylline
• etophylate
• hpiperazine
• minophylline
• 1,2,3,6-Tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid piperazine salt (2:1)
• Epicophylline (TN)
• piperazine 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetate
• AKOS015913776
• ACEFYLLINE PIPERAZINE
• 18833-13-1
• 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetic acid;piperazine
• D07062
• Acefylline piperazine (INN)
• AC-33576
• SCHEMBL5493561

• Inchi： InChI=1S/2C9H10N4O4.C4H10N2/c2*1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15;1-2-6-4-3-5-1/h2*4H,3H2,1-2H3,(H,14,15);5-6H,1-4H2
• InChI Key： HAAJFUJFGYCCPU-UHFFFAOYSA-N
• SMILES： N1CCNCC1.CN1C(=O)C2=C(N=CN2CC(O)=O)N(C)C1=O.CN1C(=O)C2=C(N=CN2CC(O)=O)N(C)C1=O

Computed Properties

• Exact Mass: 324.15500
• Monoisotopic Mass: 324.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Boiling Point: 555.7°Cat760mmHg
• Flash Point: 289.9°C
• PSA: 123.18000
• LogP: -1.64490

1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1) Security Information

1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1) Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%